Cas no 915402-27-6 (Methyl 3-acetylbenzoate)

• Product Name: Methyl 3-acetylbenzoate
• CAS No: 915402-27-6
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD09475799
• CID: 829621
• Update Time: 2023-08-03

Methyl 3-acetylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-acetylbenzoate
• 3-Acetyl-benzoic acid methyl ester
• 3-Acetylbenzoic acid methyl ester
• Benzoic acid, 3-acetyl-, methyl ester
• methyl3-acetylbenzoate
• methyl-3-acetylbenzoate
• Methyl 3-acetylbenzoic acid
• Methyl 3-acetylbenzenecarboxylate
• NCNUIUIDKJSGDM-UHFFFAOYSA-N
• 7004AJ
• SBB059243
• Benzoic acid,3-acetyl-, methyl ester
• CM12341
• TRA0035323
• Methyl 3-acetylbenzoate

• MDL： MFCD09475799
• Inchi： 1S/C10H10O3/c1-7(11)8-4-3-5-9(6-8)10(12)13-2/h3-6H,1-2H3
• InChI Key： NCNUIUIDKJSGDM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C(C)=O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.279